Cas no 1238861-86-3 (5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole)

5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a pyrazole moiety with a 4-chlorophenyl substituent. This structure imparts notable stability and potential bioactivity, making it of interest in pharmaceutical and agrochemical research. The presence of both oxadiazole and pyrazole rings enhances its ability to participate in hydrogen bonding and π-π interactions, which may improve binding affinity in target applications. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships. The compound's well-defined molecular architecture and purity make it suitable for rigorous experimental studies in drug discovery and material science.

5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole structure

1238861-86-3 structure

Product Name:5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole

CAS No:1238861-86-3

MF:C₁₇H₁₁ClN₄O

MW:322.748441934586

CID:5401944

Update Time:2025-09-28

5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole
- Inchi： 1S/C17H11ClN4O/c18-13-8-6-11(7-9-13)14-10-15(21-20-14)17-19-16(22-23-17)12-4-2-1-3-5-12/h1-10H,(H,20,21)
- InChI Key： BQZDULRMBOBERL-UHFFFAOYSA-N
- SMILES： O1C(C2NN=C(C3=CC=C(Cl)C=C3)C=2)=NC(C2=CC=CC=C2)=N1

5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-5877-2μmol	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-5877-5μmol	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-5877-10μmol	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-5877-20μmol	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-5877-1mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-5877-2mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-5877-3mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-5877-4mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-5877-5mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-5877-10mg	5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole	1238861-86-3	90%+	10mg	$79.0	2023-04-26

5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. Alt-proteins: A promising future
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Additional information on 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole

Introduction to 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole (CAS No. 1238861-86-3)

5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole (CAS No. 1238861-86-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring fused with a pyrazole moiety and substituted with a 4-chlorophenyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule. The pyrazole ring is known for its ability to interact with various biological targets, while the chlorophenyl substitution enhances the lipophilicity and bioavailability of the compound.

Recent studies have highlighted the potential of 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole has also been extensively studied. It has been reported to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Furthermore, its low toxicity and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings have paved the way for further clinical trials to assess its therapeutic potential in various diseases.

In conclusion, 5-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]-3-phenyl-1,2,4-oxadiazole (CAS No. 1238861-86-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in drug discovery. As more studies are conducted and clinical trials progress, it is expected that this compound will play a significant role in the treatment of various diseases.